Cas no 1536808-99-7 (3-(3-chloro-4-fluorophenyl)-1-methyl-1H-pyrazol-5-amine)

• Product Name: 3-(3-chloro-4-fluorophenyl)-1-methyl-1H-pyrazol-5-amine
• CAS No: 1536808-99-7
• MF: C₁₀H₉ClFN₃
• MW: 225.649964094162
• CID: 5830647
• PubChem ID: 82875761
• Update Time: 2025-11-02

3-(3-chloro-4-fluorophenyl)-1-methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3-chloro-4-fluorophenyl)-1-methyl-1H-pyrazol-5-amine
• AKOS021194739
• 1536808-99-7
• EN300-1148528

• Inchi： 1S/C10H9ClFN3/c1-15-10(13)5-9(14-15)6-2-3-8(12)7(11)4-6/h2-5H,13H2,1H3
• InChI Key： VMLMBXZUZVZFAI-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C=C(N)N(C)N=1)F

Computed Properties

• Exact Mass: 225.0469032g/mol
• Monoisotopic Mass: 225.0469032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 43.8Ų

Additional information on 3-(3-chloro-4-fluorophenyl)-1-methyl-1H-pyrazol-5-amine

3-(3-Chloro-4-fluorophenyl)-1-methyl-1H-pyrazol-5-amine (CAS No. 1536808-99-7): A Comprehensive Overview

3-(3-Chloro-4-fluorophenyl)-1-methyl-1H-pyrazol-5-amine (CAS No. 1536808-99-7) is a specialized chemical compound that has garnered significant attention in pharmaceutical and agrochemical research. This heterocyclic amine, featuring a chloro-fluorophenyl moiety, exhibits unique physicochemical properties that make it a valuable intermediate in drug discovery and material science. With the increasing demand for novel bioactive molecules, this compound has become a subject of interest for researchers exploring structure-activity relationships and molecular design.

The molecular structure of 3-(3-chloro-4-fluorophenyl)-1-methyl-1H-pyrazol-5-amine combines a pyrazole core with halogenated aromatic substitutions, offering both lipophilic and electronic characteristics that influence its reactivity. Recent studies highlight its potential as a building block for kinase inhibitors and antimicrobial agents, aligning with current trends in targeted therapy development. The presence of both chlorine and fluorine atoms enhances its metabolic stability, a crucial factor in medicinal chemistry applications.

In the context of green chemistry initiatives, researchers are investigating eco-friendly synthesis routes for 1536808-99-7 to reduce environmental impact. This aligns with the pharmaceutical industry's growing emphasis on sustainable manufacturing processes. The compound's structure-property relationships are being extensively studied using computational chemistry tools, including molecular docking and QSAR modeling, to predict its behavior in biological systems.

The analytical characterization of 3-(3-chloro-4-fluorophenyl)-1-methyl-1H-pyrazol-5-amine typically involves advanced techniques such as HPLC-MS, NMR spectroscopy, and X-ray crystallography. These methods confirm the compound's purity and structural integrity, which are critical for research applications. Recent publications have demonstrated its utility in developing selective enzyme modulators, particularly in inflammation and oncology research areas that dominate current biomedical investigations.

From a commercial perspective, CAS 1536808-99-7 serves as an important intermediate for contract research organizations and pharmaceutical developers. Market analysis indicates growing demand for such specialized heterocyclic compounds, driven by the expansion of personalized medicine approaches and combinatorial chemistry platforms. The compound's stability under various conditions makes it suitable for diverse synthetic applications and formulation studies.

Quality control protocols for 3-(3-chloro-4-fluorophenyl)-1-methyl-1H-pyrazol-5-amine emphasize rigorous testing for impurities and byproducts, reflecting industry standards for research chemicals. Storage recommendations typically suggest protection from moisture and light to maintain stability, with proper handling procedures to ensure researcher safety. These protocols align with current laboratory best practices and chemical management guidelines.

Emerging applications of this compound include its use in materials science, particularly in the development of functional polymers and coatings. The electron-withdrawing properties of the chloro-fluoro substitution pattern contribute to interesting electronic characteristics that researchers are exploring for advanced material applications. This diversification of uses demonstrates the compound's versatility beyond traditional pharmaceutical applications.

Patent literature reveals ongoing innovation involving 1536808-99-7, with several applications describing its incorporation into novel therapeutic agents. The intellectual property landscape suggests sustained interest in this chemical scaffold, particularly for CNS-targeting compounds and metabolic disorder treatments. These developments reflect current healthcare priorities and the compound's potential to address unmet medical needs.

Regulatory considerations for 3-(3-chloro-4-fluorophenyl)-1-methyl-1H-pyrazol-5-amine focus on proper classification, labeling, and documentation for research use. While not classified as hazardous under standard protocols, appropriate safety measures are recommended during handling, consistent with general laboratory chemical safety principles. These precautions align with global chemical safety standards and research ethics guidelines.

The future research directions for this compound include exploration of its structure-optimization potential through various chemical modifications. Scientists are particularly interested in how different substitutions on the pyrazole ring might enhance specific biological activities or material properties. Such investigations contribute to the broader understanding of heterocyclic chemistry and its applications in solving contemporary scientific challenges.